Cas no 1314781-76-4 (1-(2,4,6-trichlorophenyl)cyclopropane-1-carbonitrile)

• Product Name: 1-(2,4,6-trichlorophenyl)cyclopropane-1-carbonitrile
• CAS No: 1314781-76-4
• MF: C₁₀H₆Cl₃N
• MW: 246.520339488983
• CID: 6199192
• PubChem ID: 89544975
• Update Time: 2025-05-25

1-(2,4,6-trichlorophenyl)cyclopropane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(2,4,6-trichlorophenyl)cyclopropane-1-carbonitrile
• Cyclopropanecarbonitrile, 1-(2,4,6-trichlorophenyl)-

• Inchi： 1S/C10H6Cl3N/c11-6-3-7(12)9(8(13)4-6)10(5-14)1-2-10/h3-4H,1-2H2
• InChI Key： XPIDVKRDBMIXNR-UHFFFAOYSA-N
• SMILES： C1(C2=C(Cl)C=C(Cl)C=C2Cl)(C#N)CC1

Experimental Properties

• Density: 1.49±0.1 g/cm3(Predicted)
• Boiling Point: 368.8±42.0 °C(Predicted)

Additional information on 1-(2,4,6-trichlorophenyl)cyclopropane-1-carbonitrile

Introduction to 1-(2,4,6-trichlorophenyl)cyclopropane-1-carbonitrile (CAS No. 1314781-76-4)

1-(2,4,6-trichlorophenyl)cyclopropane-1-carbonitrile, identified by the chemical formula CAS No. 1314781-76-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of heterocyclic nitriles, characterized by its cyclopropane ring substituted with a 2,4,6-trichlorophenyl group and a cyano functional group. The unique structural features of this molecule make it a promising candidate for further exploration in drug discovery and material science applications.

The 2,4,6-trichlorophenyl moiety introduces a high degree of electron-withdrawing character to the molecule, which can influence its reactivity and interaction with biological targets. This feature is particularly interesting for medicinal chemists who are seeking to develop novel compounds with enhanced binding affinity and selectivity. The cyclopropane ring, a three-membered carbon structure, is known for its strain and rigidity, which can be exploited to modulate the pharmacokinetic properties of the compound. Together, these structural elements contribute to the compound's potential as a building block for more complex molecules.

In recent years, there has been growing interest in the development of new nitrile-based compounds due to their versatility in biological activity. Nitriles are known to exhibit a wide range of pharmacological effects, including antimicrobial, antiviral, and anti-inflammatory properties. The presence of the cyano group in 1-(2,4,6-trichlorophenyl)cyclopropane-1-carbonitrile suggests that it may possess similar bioactivities. Furthermore, the electron-withdrawing nature of the cyano group can enhance the compound's ability to interact with biological targets through dipole-dipole interactions or hydrogen bonding.

One of the most compelling aspects of this compound is its potential as a scaffold for drug design. The cyclopropane ring can serve as a rigid pharmacophore that helps to position functional groups in optimal orientations relative to biological targets. This rigidity can improve binding affinity and reduce metabolic degradation, making it an attractive feature for drug development. Additionally, the 2,4,6-trichlorophenyl group provides a site for further functionalization, allowing chemists to explore various derivatives with tailored properties.

Recent studies have begun to explore the synthetic pathways for preparing 1-(2,4,6-trichlorophenyl)cyclopropane-1-carbonitrile and its derivatives. One approach involves the reaction of 2,4,6-trichlorobenzonitrile with cyclopropylmagnesium bromide followed by hydrolysis or further functionalization. This method leverages organometallic chemistry to construct the cyclopropane ring while introducing the desired substituents. Another strategy involves palladium-catalyzed cross-coupling reactions between halogenated cyclopropanes and aryl nitriles, offering a more straightforward route to the target molecule.

The pharmacological potential of 1-(2,4,6-trichlorophenyl)cyclopropane-1-carbonitrile has not been fully explored but warrants further investigation. Initial computational studies suggest that this compound may interact with enzymes or receptors involved in inflammatory pathways. The combination of electronic and steric effects from its structural components could make it an effective modulator of these pathways. For instance, the electron-withdrawing cyano group could facilitate interactions with negatively charged residues in biological targets.

Moreover, agrochemical applications are another area where this compound shows promise. The structural features that make it attractive for pharmaceutical use may also contribute to its efficacy as an agrochemical intermediate. For example, compounds containing cyclopropane rings have been reported to exhibit herbicidal or fungicidal activity due to their ability to disrupt essential biological processes in plants or fungi.

In conclusion,1-(2,4,6-trichlorophenyl)cyclopropane-1-carbonitrile (CAS No. 1314781-76-4) is a versatile compound with significant potential in both pharmaceutical and agrochemical research. Its unique structural features make it an excellent candidate for further exploration as a scaffold for drug design or as an intermediate in agrochemical synthesis. As synthetic methodologies continue to evolve and our understanding of biological targets improves,this compound will likely play an important role in future research endeavors.